Cas no 458-45-7 (3-(3-Fluorophenyl)propionic acid)
458-45-7 structure
Product Name:3-(3-Fluorophenyl)propionic acid
CAS No:458-45-7
MF:C9H9FO2
MW:168.164966344833
MDL:MFCD01310821
CID:37542
PubChem ID:2737489
Update Time:2025-04-18
3-(3-Fluorophenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Fluorophenyl)propionic acid
- 3-(3-fluorophenyl)propanoic acid
- 004851
- 3-(3-Fluoro-phenyl)-propionic acid
- 3-(3-Fluor-phenyl)-propionsaeure
- 3-(m-fluorophenyl)propanoic acid
- 3-Fluorohydrocinnamic acid
- 3-fluorophenylpropionic acid
- AC1MC7DZ
- AG-F-58474
- PubChem13947
- SBB010231
- ZERO
- ZERO/004851
- 3-Fluorobenzenepropanoic acid
- Benzenepropanoic acid,3-fluoro-
- UBLMRADOKLXLCD-UHFFFAOYSA-N
- 3-(3-Fluorophenyl) propionic acid
- STK689316
- 3-FLUORO-BENZENEPROPANOIC ACID
- Z185153196
- MFCD01310821
- 458-45-7
- CS-W017812
- W-200381
- BB 0217990
- GEO-01431
- AKOS000206785
- FT-0632160
- BENZENEPROPANOIC ACID, 3-FLUORO-
- AC-14115
- F0779
- PS-6446
- SY017727
- 3-(3-Fluorophenyl)propionic acid, 97%
- AM20040514
- EN300-24320
- DTXSID20372094
- AB08454
- SCHEMBL334758
- A826905
- DB-021628
- DTXCID20323127
- 626-825-1
-
- MDL： MFCD01310821
- Inchi： 1S/C9H9FO2/c10-8-3-1-2-7(6-8)4-5-9(11)12/h1-3,6H,4-5H2,(H,11,12)
- InChI Key： UBLMRADOKLXLCD-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CCC(=O)O
Computed Properties
- Exact Mass: 168.05867
- Monoisotopic Mass: 168.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: White crystals
- Density: 1.222
- Melting Point: 41.0 to 45.0 deg-C
- Boiling Point: 119°C/0.4mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: 1.522
- PSA: 37.3
- LogP: 1.84290
- Solubility: Not determined
3-(3-Fluorophenyl)propionic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Danger
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 22-37/38-41
- Safety Instruction： 26-36
-
Hazardous Material Identification：
- Risk Phrases：R22;R37/38;R41
- Safety Term：S26;S36
- HazardClass：CORROSIVE
3-(3-Fluorophenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F837163-25g |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | >95% | 25g |
1,443.00 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F834988-1g |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 97% | 1g |
151.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 655252-1G |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 1G |
￥353.76 | 2022-02-24 | |
| TRC | F632288-50mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F632288-100mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | F632288-500mg |
3-(3-Fluorophenyl)propionic Acid |
458-45-7 | 500mg |
$ 80.00 | 2022-06-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013757-1g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 1g |
￥29 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013757-5g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 5g |
￥700 | 2021-08-25 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F52820-1g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 1g |
¥29.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F52820-5g |
3-(3-Fluorophenyl)propionic acid |
458-45-7 | 97% | 5g |
¥117.0 | 2023-09-07 |
3-(3-Fluorophenyl)propionic acid Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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